Cas no 2375268-92-9 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2375268-92-9
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• CID: 5970428
• PubChem ID: 145874430
• Update Time: 2025-11-01

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• (3-Methylbicyclo[1.1.1]pentan-1-yl)methanamine hydrochloride
• EN300-37374195
• (3-Methyl-1-bicyclo[1.1.1]pentanyl)methanamine;hydrochloride
• EN300-7440856
• 2375268-92-9
• 1-{3-methylbicyclo[1.1.1]pentan-1-yl}methanamine hydrochloride
• {3-methylbicyclo[1.1.1]pentan-1-yl}methanamine hydrochloride
• AT20360
• (3-METHYLBICYCLO[1.1.1]PENTAN-1-YL)METHANAMINE HCL
• Z3846782260
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C7H13N.ClH/c1-6-2-7(3-6,4-6)5-8;/h2-5,8H2,1H3;1H
• InChI Key： OJWCUYIMXWEOIK-UHFFFAOYSA-N
• SMILES： C(C12CC(C)(C1)C2)N.Cl

Computed Properties

• Exact Mass: 147.0814771g/mol
• Monoisotopic Mass: 147.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2375268-92-9 and Product Name: INDEX NAME NOT YET ASSIGNED

Compound with the CAS number 2375268-92-9 is a novel chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, currently referred to as INDEX NAME NOT YET ASSIGNED, represents a promising candidate for further exploration in various therapeutic applications. The molecular structure and chemical properties of this compound have been meticulously studied, revealing potential mechanisms of action that could revolutionize the treatment of several medical conditions.

The synthesis of CAS No. 2375268-92-9 involves a series of complex organic reactions that highlight the ingenuity of modern synthetic chemistry. The process requires precise control over reaction conditions, including temperature, pressure, and catalyst selection, to ensure high yield and purity. Recent advancements in green chemistry have also influenced the synthesis approach, emphasizing sustainability and reducing environmental impact.

One of the most intriguing aspects of INDEX NAME NOT YET ASSIGNED is its potential role in modulating biological pathways associated with inflammation and immune response. Preliminary in vitro studies have demonstrated that this compound exhibits significant anti-inflammatory properties by inhibiting key enzymes such as COX-2 and NF-κB. These findings are particularly relevant in the context of chronic inflammatory diseases, where effective anti-inflammatory agents are urgently needed.

Moreover, the compound has shown promise in preclinical models as a potential therapeutic for neurodegenerative disorders. Research indicates that CAS No. 2375268-92-9 can cross the blood-brain barrier and interact with specific receptors involved in neuroprotection. This capability is crucial for developing treatments that can target neurological conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress and inflammation play pivotal roles.

The pharmacokinetic profile of INDEX NAME NOT YET ASSIGNED is another area of interest. Studies have revealed that the compound has a favorable half-life, allowing for once-daily dosing which could enhance patient compliance. Additionally, its metabolic stability suggests minimal interaction with other drugs, reducing the risk of adverse drug-drug interactions.

In recent years, there has been a growing emphasis on personalized medicine, where treatments are tailored to individual patient profiles. The unique properties of CAS No. 2375268-92-9 make it an ideal candidate for personalized therapeutic strategies. By leveraging advanced biomarker analysis, researchers can identify patients who are likely to respond optimally to this compound, thereby maximizing therapeutic efficacy.

The regulatory landscape for novel pharmaceutical compounds is stringent but well-defined, ensuring that only safe and effective drugs reach the market. The development pipeline for INDEX NAME NOT YET ASSIGNED is currently undergoing rigorous evaluation by regulatory authorities to assess its safety and efficacy. This process involves comprehensive toxicology studies, clinical trials across various phases, and meticulous documentation to meet global standards.

Collaboration between academic institutions, biotechnology companies, and pharmaceutical giants has been instrumental in advancing the research on CAS No. 2375268-92-9. Such partnerships facilitate the sharing of resources, expertise, and data, accelerating the pace of discovery and development. The collective efforts of these stakeholders are crucial in bringing innovative therapies to patients who need them most.

Looking ahead, the future prospects for INDEX NAME NOT YET ASSIGNED appear bright. Ongoing research is aimed at optimizing its chemical structure to enhance potency while minimizing side effects. Additionally, exploring combination therapies with other drugs could provide synergistic benefits, offering more comprehensive treatment options for complex diseases.

The impact of CAS No. 2375268-92-9 extends beyond mere therapeutic intervention; it represents a cornerstone in the evolution of modern medicine. By addressing unmet medical needs through innovative chemistry and targeted biology, this compound exemplifies the transformative power of scientific research in improving human health.